Cas no 89940-71-6 (Piperazine,2,3,5-trimethyl-)

Piperazine,2,3,5-trimethyl- structure
Piperazine,2,3,5-trimethyl- structure
Product Name:Piperazine,2,3,5-trimethyl-
CAS No:89940-71-6
MF:C7H16N2
MW:128.215341567993
CID:712510
PubChem ID:6428457
Update Time:2025-09-22

Piperazine,2,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,2,3,5-trimethyl-
    • Piperazine, 2,3,5-trimethyl- (6CI,7CI,9CI)
    • AKOS006349369
    • SCHEMBL1950838
    • EN300-2985026
    • 89940-71-6
    • 2,3,5-trimethylpiperazine
    • OMEMBAXECFIRSG-UHFFFAOYSA-N
    • Trimethyl-tetrahydropyrazine
    • Inchi: 1S/C7H16N2/c1-5-4-8-6(2)7(3)9-5/h5-9H,4H2,1-3H3
    • InChI Key: OMEMBAXECFIRSG-UHFFFAOYSA-N
    • SMILES: N1C(C)CNC(C)C1C

Computed Properties

  • Exact Mass: 128.131348519g/mol
  • Monoisotopic Mass: 128.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 24.1Ų

Piperazine,2,3,5-trimethyl- Pricemore >>

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